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Introduction
m-PEG26-NHS ester is a monofunctional, amine-reactive polyethylene glycol (PEG) reagent. It

is a member of the N-hydroxysuccinimide (NHS) ester family of PEG derivatives, which are

foundational tools in bioconjugation, protein modification, and drug delivery. The designation

"m-PEG26" signifies a methoxy-capped polyethylene glycol chain composed of 26 ethylene

glycol repeating units. This specific chain length provides a defined spacer arm and molecular

weight, while the NHS ester functionality enables the covalent attachment of the PEG chain to

primary amines on target molecules.

The process of covalently attaching PEG chains to molecules, known as PEGylation, is a

widely adopted strategy to enhance the therapeutic and diagnostic properties of proteins,

peptides, antibodies, and small molecules.[1][2] Key advantages conferred by PEGylation

include improved solubility and stability, extended circulatory half-life, reduced immunogenicity,

and decreased non-specific protein binding.[3][4] This guide provides a comprehensive

technical overview of m-PEG26-NHS ester, including its chemical properties, reaction

mechanisms, detailed experimental protocols, and applications.
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Core Concepts and Chemical Properties
The structure of m-PEG26-NHS ester consists of three key components: a terminal methoxy

group, a hydrophilic 26-unit polyethylene glycol polymer backbone, and a terminal N-

hydroxysuccinimide ester reactive group.

Methoxy (m) Group: This group caps one end of the PEG chain, rendering it chemically inert

and preventing unwanted crosslinking reactions.

Polyethylene Glycol (PEG) Chain: The chain of 26 ethylene glycol units forms a flexible,

hydrophilic spacer arm. This chain is responsible for the beneficial physicochemical

properties imparted to the conjugated molecule, such as increased hydrodynamic radius and

water solubility.[3]

N-Hydroxysuccinimide (NHS) Ester: This is the amine-reactive functional group. It reacts

efficiently with primary amines (-NH₂) present on molecules, such as the N-terminus of

proteins and the side chains of lysine residues, to form a stable and covalent amide bond.[1]

[3][5][6][7][8]

Chemical Structure
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Caption: Chemical structure of m-PEG26-NHS ester.

Reaction Mechanism
The conjugation reaction proceeds via nucleophilic acyl substitution. The deprotonated primary

amine on a target molecule acts as a nucleophile, attacking the carbonyl carbon of the NHS

ester. This forms a transient tetrahedral intermediate that subsequently collapses, releasing N-

hydroxysuccinimide as a byproduct and forming a stable amide bond.[4][9][10]
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Caption: Reaction of m-PEG26-NHS ester with a primary amine.

A critical factor for successful conjugation is the reaction pH. The optimal range is typically

between 7.2 and 8.5.[11] Below this range, primary amines are protonated and non-

nucleophilic, while at higher pH values, the rate of hydrolysis of the NHS ester increases

significantly, which competes with the desired aminolysis reaction and reduces conjugation

efficiency.[2][9][11]

Quantitative Data Summary
The following tables provide key quantitative data for the handling and use of m-PEG26-NHS
ester.

Table 1: Physicochemical Properties of m-PEG26-NHS Ester
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Property Value Notes

Appearance White to off-white solid

Molecular Weight (Approx.) ~1300 g/mol

Exact MW can vary slightly

based on the linker and PEG

polydispersity.

Solubility
Soluble in DMF, DMSO, DCM.

[5][6][12]

Dissolve in an anhydrous

organic solvent before diluting

into aqueous buffer.

| Purity | >90% | Purity of the NHS ester is critical; it degrades over time.[13] |

Table 2: Recommended Reaction Conditions for Protein PEGylation

Parameter Recommended Condition Rationale / Notes

pH 7.2 - 8.5
Balances amine reactivity
with NHS ester hydrolysis.
[1][2][11]

Temperature Room Temp (20-25°C) or 4°C

Lower temperature can reduce

hydrolysis and side reactions.

[5][6][12]

Reaction Time 30 - 120 minutes
30-60 min at RT; 2 hours at

4°C or on ice.[6][12]

Molar Excess 10 - 20 fold (PEG:Protein)

Starting point; optimize to

achieve desired degree of

labeling.[5][6][11]

Compatible Buffers
Phosphate-buffered saline

(PBS)

Must be free of primary amines

(e.g., Tris, glycine).[5][6][12]

| Quenching Reagent| Tris, Glycine, Lysine | Added to a final concentration of 20-50 mM to stop

the reaction.[11] |
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Experimental Protocols
Important Handling and Storage:

Moisture Sensitivity: m-PEG-NHS esters are highly sensitive to moisture.[5][6][12] Store

desiccated at -20°C.[5][6][12]

Preparation: Allow the vial to equilibrate to room temperature before opening to prevent

condensation.[5][6][12]

Solution Stability: The NHS ester hydrolyzes readily in aqueous solutions.[12] Therefore,

dissolve the reagent immediately before use and discard any unused solution. Do not

prepare stock solutions for storage.[5][6][12]

Protocol for Protein PEGylation
This protocol outlines a general procedure for labeling a protein with m-PEG26-NHS ester.

Buffer Exchange:

Ensure the protein sample (typically 1-10 mg/mL) is in an amine-free buffer, such as 1X

PBS, at a pH of 7.2-8.0.[5][6]

If the protein is in a buffer containing Tris or glycine, perform buffer exchange using

dialysis or a desalting column.[5][12]

Prepare m-PEG26-NHS Ester Solution:

Immediately before use, weigh a small amount of m-PEG26-NHS ester.

Dissolve it in anhydrous DMSO or DMF to a final concentration of 10 mM (e.g., dissolve

~6.5 mg in 0.5 mL of solvent).[6][12]

Calculate Molar Excess:

Determine the moles of protein in your reaction.
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Calculate the volume of the 10 mM m-PEG26-NHS ester solution needed to achieve a 20-

fold molar excess.[5][6]

Conjugation Reaction:

Add the calculated volume of the m-PEG26-NHS ester solution to the protein solution

while gently stirring. The final concentration of the organic solvent should not exceed 10%

of the total reaction volume.[5][6]

Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.[5][6]

Quench Reaction:

Add a quenching buffer (e.g., 1M Tris-HCl, pH 7.5) to a final concentration of 20-50 mM.

Incubate for an additional 15-30 minutes to ensure any unreacted NHS ester is

hydrolyzed.[11]

Purification:

Remove unreacted m-PEG26-NHS ester and the NHS byproduct from the PEGylated

protein conjugate using size-exclusion chromatography (SEC), dialysis, or spin desalting

columns.[5][6][12]

Storage:

Store the purified PEGylated protein under the same conditions that are optimal for the

unmodified protein.

Protocol for Small Molecule Modification
This protocol is for modifying small molecules containing a primary amine in an anhydrous

environment.

Dissolve Substrate:

In a dry glass vial under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine-

bearing small molecule in an appropriate anhydrous organic solvent (e.g., DMF, DCM,
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THF).[6][12]

Add Reagents:

Under continuous stirring, add a non-nucleophilic organic base (e.g., triethylamine (TEA)

or diisopropylethylamine (DIPEA)) to the solution (typically 1.1 to 2.0 equivalents).

Add the m-PEG26-NHS ester, typically at a 1:1 or 1.2:1 molar ratio relative to the small

molecule.[12]

Reaction:

Stir the reaction mixture at room temperature for 3-24 hours.[6][12]

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup and Purification:

Once the reaction is complete, perform a standard organic synthesis workup (e.g.,

aqueous wash, extraction, drying over sodium sulfate).

Purify the final PEGylated small molecule product using column chromatography.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the PEGylation of a therapeutic protein.
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1. Protein Preparation
(Buffer Exchange to Amine-Free PBS, pH 7.4)

3. Conjugation
(Add 20x molar excess PEG-NHS to protein.

Incubate 1 hr at RT)

2. Reagent Preparation
(Dissolve m-PEG₂₆-NHS Ester in DMSO)

4. Quenching
(Add Tris buffer to 50 mM.

Incubate 15 min)

5. Purification
(Remove excess reagent via Size-Exclusion

Chromatography or Dialysis)

6. Analysis & Storage
(Characterize via SDS-PAGE, Mass Spec.

Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: General workflow for protein PEGylation.

Applications in Research and Drug Development
m-PEG26-NHS ester and similar reagents are indispensable in modern biotechnology and

pharmaceutical development.

Drug Delivery and Pharmacokinetics: The primary application is to improve the

pharmacokinetic profile of therapeutic proteins and peptides, extending their in-vivo half-life

and reducing dosing frequency.[2][3]

Antibody-Drug Conjugates (ADCs): PEG linkers are often incorporated into ADCs to bridge

the cytotoxic payload and the antibody, enhancing solubility and stability.[4][7]
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Surface Modification: The reagent is used to PEGylate surfaces (e.g., nanoparticles,

liposomes, medical devices) to reduce non-specific protein adsorption and improve

biocompatibility.[3][4]

Biomarker Labeling: Attaching a PEG spacer can improve the solubility and reduce the

aggregation of labeled biomolecules for diagnostic and research applications.[3]

PROTACs: In the development of proteolysis-targeting chimeras (PROTACs), PEG linkers

are widely used to connect the two ligand-binding heads.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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